Ethyl 4-(2-((3-acetylphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(3-acetylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C23H21N3O6/c1-3-31-23(30)22-19(13-21(29)26(25-22)18-10-5-4-6-11-18)32-14-20(28)24-17-9-7-8-16(12-17)15(2)27/h4-13H,3,14H2,1-2H3,(H,24,28)
• InChI Key: DHPDXGZQNSTECJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=CC(=C2)C(=O)C)C3=CC=CC=C3
• Molecular Formula: C23H21N3O6
• Molecular Weight: 435.4 g/mol

Description

Ethyl 4-(2-((3-acetylphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H21N3O6 and its molecular weight is 435.436. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds with structures related to the specified chemical have been synthesized and screened for their antimicrobial properties. For instance, new quinazolines and pyrazolyl derivatives have been explored for potential antimicrobial agents, showing activity against various bacterial and fungal strains (Desai et al., 2007), (Gomha et al., 2016). These findings indicate the potential of structurally complex compounds for developing new antimicrobial agents.

Synthetic Methodologies

Research into the synthesis of complex organic compounds offers insights into the methodologies that could be applied to the synthesis of the compound . Studies have detailed the synthesis of ethyl aroylpyruvates derivatives and the exploration of one-pot synthesis methods for creating compounds with potential pharmacological applications (Moloudi et al., 2018), (Gein et al., 2014). These methodologies may offer pathways for the synthesis and functionalization of the target compound.

Biological Activities

Related research has also explored the biological activities of compounds with similar structural elements. These studies have focused on evaluating their potential as herbicides, showing that certain derivatives can exhibit significant herbicidal activities (Xu et al., 2008). This suggests the versatility of such compounds in scientific research, extending beyond pharmaceutical applications to include agrochemical uses.